[4-(benzyloxy)-3-chlorobenzyl](pyridin-3-ylmethyl)amine hydrochloride

• IUPAC Name: 1-(3-chloro-4-phenylmethoxyphenyl)-N-(pyridin-3-ylmethyl)methanamine;hydrochloride
• InChI: InChI=1S/C20H19ClN2O.ClH/c21-19-11-17(12-23-14-18-7-4-10-22-13-18)8-9-20(19)24-15-16-5-2-1-3-6-16;/h1-11,13,23H,12,14-15H2;1H
• InChI Key: WJEATYLUPBRDJE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=C(C=C2)CNCC3=CN=CC=C3)Cl.Cl
• Molecular Formula: C20H20Cl2N2O
• Molecular Weight: 375.3 g/mol

Description

[4-(benzyloxy)-3-chlorobenzyl](pyridin-3-ylmethyl)amine hydrochloride, also known as BCPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BCPA belongs to the class of arylalkylamines and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of [4-(benzyloxy)-3-chlorobenzyl](pyridin-3-ylmethyl)amine hydrochloride is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
Studies have shown that [4-(benzyloxy)-3-chlorobenzyl](pyridin-3-ylmethyl)amine hydrochloride has a range of biochemical and physiological effects. It has been found to exhibit analgesic effects by reducing pain sensitivity in animal models. It also has anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Additionally, [4-(benzyloxy)-3-chlorobenzyl](pyridin-3-ylmethyl)amine hydrochloride has been found to exhibit antipsychotic effects by reducing the activity of dopamine receptors.

Advantages and Limitations for Lab Experiments

[4-(benzyloxy)-3-chlorobenzyl](pyridin-3-ylmethyl)amine hydrochloride has several advantages for lab experiments. It is relatively easy to synthesize and has a high degree of purity. Additionally, it exhibits a range of pharmacological activities, making it a useful tool for studying the central nervous system. However, [4-(benzyloxy)-3-chlorobenzyl](pyridin-3-ylmethyl)amine hydrochloride also has some limitations. It has low solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several future directions for research on [4-(benzyloxy)-3-chlorobenzyl](pyridin-3-ylmethyl)amine hydrochloride. One potential area of research is the development of new therapeutic applications for [4-(benzyloxy)-3-chlorobenzyl](pyridin-3-ylmethyl)amine hydrochloride. Another area of research is the investigation of the mechanism of action of [4-(benzyloxy)-3-chlorobenzyl](pyridin-3-ylmethyl)amine hydrochloride, which could lead to the development of new drugs that target the central nervous system. Additionally, further research is needed to understand the limitations of [4-(benzyloxy)-3-chlorobenzyl](pyridin-3-ylmethyl)amine hydrochloride and to develop new methods for working with this chemical compound.
Conclusion:
In conclusion, [4-(benzyloxy)-3-chlorobenzyl](pyridin-3-ylmethyl)amine hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It exhibits a range of pharmacological activities, including analgesic, anti-inflammatory, and antipsychotic effects. While [4-(benzyloxy)-3-chlorobenzyl](pyridin-3-ylmethyl)amine hydrochloride has several advantages for lab experiments, it also has some limitations. There are several future directions for research on [4-(benzyloxy)-3-chlorobenzyl](pyridin-3-ylmethyl)amine hydrochloride, including the development of new therapeutic applications and the investigation of its mechanism of action.

Scientific Research Applications

[4-(benzyloxy)-3-chlorobenzyl](pyridin-3-ylmethyl)amine hydrochloride has been the subject of extensive scientific research due to its potential therapeutic applications. It has been found to exhibit a range of pharmacological activities, including analgesic, anti-inflammatory, and antipsychotic effects.